Cas no 2171441-09-9 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2171441-09-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6526404
• PubChem ID: 165814381
• Update Time: 2025-05-19

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
• 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid
• EN300-1547324
• 2171441-09-9

• Inchi： 1S/C26H30N2O6/c1-2-22(23(29)27-15-26(24(30)31)12-7-13-33-16-26)28-25(32)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22-,26?/m0/s1
• InChI Key： JJNREQAUUPZHBL-CHQVSRGASA-N
• SMILES： O1CCCC(C(=O)O)(CNC([C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid

Introduction to 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171441-09-9)

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid, identified by its CAS number 2171441-09-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group architecture, which makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid features a chiral oxane ring, which is a key element in determining its pharmacological properties. The presence of the (2S)-configuration at the oxane ring suggests that this compound may exhibit enantioselective interactions with biological targets, a critical factor in the development of enantiopure drugs that minimize unwanted side effects. The fluoren-9-yl moiety, an aromatic group derived from fluorene, contributes to the compound's hydrophobicity and may enhance its binding affinity to certain protein targets. Additionally, the methoxycarbonyl and amino functional groups provide opportunities for further derivatization, enabling chemists to tailor the molecule's properties for specific therapeutic applications.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate heterocyclic rings and complex amide linkages, as these structural features are often associated with enhanced biological activity. The oxane ring in 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid not only imparts stereochemical complexity but also serves as a stable platform for further functionalization. This versatility has made it a valuable building block in the synthesis of more complex molecules with potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer, making them attractive targets for drug development. The unique combination of functional groups in 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid suggests that it may be able to interact with kinase active sites in a manner that disrupts their function without affecting other proteins. Preliminary studies have shown that derivatives of this compound exhibit promising activity against certain kinases, warranting further investigation into its potential as a lead compound for kinase inhibitor development.

The synthesis of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid presents significant challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. The use of chiral auxiliaries and asymmetric catalysis has been particularly effective in ensuring the correct stereochemistry at the oxane ring. Additionally, modern techniques such as flow chemistry have enabled more efficient and scalable production of this compound, which is essential for both academic research and industrial applications.

Recent research has also explored the potential applications of this compound in other therapeutic areas beyond cancer treatment. For instance, its ability to modulate protein-protein interactions has raised interest in its potential as an anti-inflammatory agent. Inflammation is a key pathological process underlying many chronic diseases, including cardiovascular disease and neurodegenerative disorders. By targeting specific protein interactions involved in inflammatory pathways, compounds like 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid could offer new therapeutic strategies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. By predicting binding affinities and identifying key interaction points, researchers can design more effective derivatives with improved pharmacological properties. These computational approaches have also helped in optimizing synthetic routes by predicting reaction outcomes and minimizing unwanted byproducts.

In conclusion, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171441-09-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and stereochemical features makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.